Cas no 2002471-46-5 (Quinoline, 3-(bromomethyl)-6-chloro-)

• Product Name: Quinoline, 3-(bromomethyl)-6-chloro-
• CAS No: 2002471-46-5
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 5248079
• Update Time: 2025-05-20

Quinoline, 3-(bromomethyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-(bromomethyl)-6-chloro-

• Inchi： 1S/C10H7BrClN/c11-5-7-3-8-4-9(12)1-2-10(8)13-6-7/h1-4,6H,5H2
• InChI Key： OBUIDZPDAFGFIK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C=C(CBr)C=1

Additional information on Quinoline, 3-(bromomethyl)-6-chloro-

Comprehensive Overview of Quinoline, 3-(bromomethyl)-6-chloro- (CAS No. 2002471-46-5)

Quinoline, 3-(bromomethyl)-6-chloro- (CAS No. 2002471-46-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This halogenated quinoline derivative is characterized by its unique molecular structure, which combines a bromomethyl group at the 3-position and a chloro substituent at the 6-position of the quinoline ring. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting bioactive applications.

The growing interest in Quinoline, 3-(bromomethyl)-6-chloro- is driven by its potential role in the development of novel therapeutic agents. Researchers are increasingly exploring its utility in the design of small-molecule inhibitors and kinase modulators, which are critical in addressing diseases such as cancer and inflammatory disorders. Its CAS No. 2002471-46-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical research.

From a synthetic chemistry perspective, the compound's bromomethyl group offers a reactive site for further functionalization, enabling the construction of diverse molecular architectures. This property aligns with the current trend in click chemistry and fragment-based drug design, where modular building blocks are essential for rapid compound optimization. Additionally, the chloro substituent enhances the compound's stability, making it suitable for long-term storage and handling in laboratory settings.

In the context of green chemistry, Quinoline, 3-(bromomethyl)-6-chloro- has been evaluated for its environmental impact and sustainability. Modern researchers are keen on minimizing hazardous byproducts, and this compound's efficient synthesis routes have been optimized to reduce waste generation. Such advancements resonate with the global push toward eco-friendly chemical processes, a topic frequently discussed in scientific forums and industry conferences.

The compound's applications extend beyond pharmaceuticals. In material science, it serves as a precursor for the development of organic semiconductors and luminescent materials. These materials are pivotal in the fabrication of next-generation electronic devices, including OLEDs and sensors. The integration of halogenated quinolines into functional materials underscores their versatility and adaptability to emerging technologies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize Quinoline, 3-(bromomethyl)-6-chloro-, ensuring its purity and consistency for research purposes. Quality control is paramount, especially when the compound is used in high-throughput screening or preclinical studies. Laboratories worldwide rely on standardized protocols to verify its structural integrity and performance in various reaction conditions.

As the demand for custom synthesis and tailor-made intermediates grows, CAS No. 2002471-46-5 has become a sought-after product in the chemical marketplace. Suppliers and contract research organizations (CROs) emphasize its availability in varying quantities, catering to both small-scale academic projects and large-scale industrial applications. This accessibility further fuels its adoption across multiple disciplines.

In summary, Quinoline, 3-(bromomethyl)-6-chloro- (CAS No. 2002471-46-5) represents a cornerstone in modern chemical innovation. Its multifaceted applications, coupled with its compatibility with contemporary research trends, position it as a compound of enduring significance. Whether in drug discovery, material engineering, or sustainable chemistry, this quinoline derivative continues to inspire breakthroughs and drive scientific progress.